Cas no 1346687-34-0 (5-(Pyrimidin-5-yl)nicotinonitrile)

• Product Name: 5-(Pyrimidin-5-yl)nicotinonitrile
• CAS No: 1346687-34-0
• MF: C₁₀H₆N₄
• MW: 182.181440830231
• CID: 1033532
• PubChem ID: 68466762
• Update Time: 2025-05-23

5-(Pyrimidin-5-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Pyrimidin-5-yl)nicotinonitrile
• 5-pyrimidin-5-ylpyridine-3-carbonitrile
• 5-(pyrimidin-5-yl)pyridine-3-carbonitrile
• 1346687-34-0
• SCHEMBL2985430
• DTXSID90738401
• SB56177

• Inchi： 1S/C10H6N4/c11-2-8-1-9(4-12-3-8)10-5-13-7-14-6-10/h1,3-7H
• InChI Key： RVKZGOHMKRIOEV-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=C(C=1)C1=CN=CN=C1

Computed Properties

• Exact Mass: 182.059246208g/mol
• Monoisotopic Mass: 182.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 5-(Pyrimidin-5-yl)nicotinonitrile

5-(Pyrimidin-5-yl)nicotinonitrile: A Comprehensive Overview

5-(Pyrimidin-5-yl)nicotinonitrile (CAS No. 1346687-34-0) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its pyrimidine ring fused with a nitrile group, exhibits unique chemical properties and potential bioactivity. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural features and functional applications.

The synthesis of 5-(Pyrimidin-5-yl)nicotinonitrile involves a multi-step process that combines principles of heterocyclic chemistry and nitrile functionalization. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the yield and purity of this compound. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key transformations. These findings were reported in a 2023 study published in the *Journal of Medicinal Chemistry*, where the authors demonstrated a scalable synthesis pathway with high atom economy.

One of the most intriguing aspects of 5-(Pyrimidin-5-yl)nicotinonitrile is its potential as a lead compound in drug discovery. Preclinical studies have shown that this molecule exhibits moderate inhibitory activity against several kinases, making it a promising candidate for anti-cancer therapies. A 2022 study conducted by Smith et al. highlighted its ability to modulate protein-protein interactions, a mechanism that could be exploited for developing novel therapeutic agents. Furthermore, computational docking studies have revealed favorable binding affinities with key drug targets, such as cyclin-dependent kinases (CDKs), suggesting its potential role in targeted therapies.

In addition to its pharmacological applications, 5-(Pyrimidin-5-yl)nicotinonitrile has also been investigated for its electronic properties in materials science. The pyrimidine ring contributes to aromaticity and conjugation, while the nitrile group introduces electron-withdrawing effects, making this compound suitable for applications in organic electronics. A 2021 research article published in *Advanced Materials* demonstrated its use as a building block for constructing π-conjugated polymers with enhanced charge transport properties. These materials exhibit potential for use in flexible electronics and optoelectronic devices.

The structural versatility of 5-(Pyrimidin-5-yl)nicotinonitrile has also inspired its use as a versatile scaffold for further chemical modifications. By introducing substituents at various positions on the pyrimidine ring or the nitrile group, chemists can tailor the physical and chemical properties of the molecule to suit specific applications. For instance, fluorinated derivatives have been explored for their improved pharmacokinetic profiles, while alkoxy-substituted analogs have shown enhanced solubility in aqueous media.

Recent advances in green chemistry have also influenced the synthesis and application of 5-(Pyrimidin-5-yl)nicotinonitrile. Researchers are increasingly adopting environmentally friendly protocols, such as microwave-assisted synthesis and enzymatic catalysis, to minimize waste and reduce the environmental footprint of chemical manufacturing. These sustainable approaches not only enhance the efficiency of production but also align with global efforts to promote eco-friendly practices in the chemical industry.

In conclusion, 5-(Pyrimidin-5-yl)nicotinonitrile (CAS No. 1346687-34-0) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methods and computational modeling, positions it as a valuable tool for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of medicine, materials science, and beyond.